3-(2-Bromophenyl)oxane-3-carbonitrile

• Molecular Formula: C12H12BrNO
• Molecular Weight: 266.13 g/mol
• IUPAC Name: 3-(2-bromophenyl)oxane-3-carbonitrile
• InChI: InChI=1S/C12H12BrNO/c13-11-5-2-1-4-10(11)12(8-14)6-3-7-15-9-12/h1-2,4-5H,3,6-7,9H2
• InChI Key: GWEDPRUVOIOHAX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(COC1)(C#N)C2=CC=CC=C2Br

Description

3-(2-Bromophenyl)oxane-3-carbonitrile is a bicyclic organic compound featuring an oxane (tetrahydropyran) ring substituted at the 3-position with both a 2-bromophenyl group and a nitrile moiety. The ortho-bromine substitution on the phenyl ring introduces steric and electronic effects that distinguish it from its meta- and para-brominated analogs.

Preparation Methods

The synthesis of 3-(2-Bromophenyl)oxane-3-carbonitrile typically involves the use of brominated aromatic compounds and oxane derivatives. One common method is the Suzuki-Miyaura coupling reaction, which involves the reaction of a brominated aromatic compound with an oxane derivative in the presence of a palladium catalyst and a base . The reaction conditions usually include mild temperatures and the use of environmentally benign organoboron reagents. Industrial production methods may involve similar synthetic routes but are optimized for large-scale production with considerations for cost, efficiency, and safety.

Chemical Reactions Analysis

3-(2-Bromophenyl)oxane-3-carbonitrile undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom in the bromophenyl group can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction Reactions: The compound can undergo oxidation and reduction reactions, leading to the formation of different functional groups.

Coupling Reactions: The compound can participate in coupling reactions, such as the Suzuki-Miyaura coupling, to form more complex molecules.

Common reagents used in these reactions include palladium catalysts, bases, and organoboron reagents. The major products formed from these reactions depend on the specific reaction conditions and the reagents used.

Scientific Research Applications

3-(2-Bromophenyl)oxane-3-carbonitrile has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound can be used in the development of biologically active molecules for research purposes.

Industry: The compound can be used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-(2-Bromophenyl)oxane-3-carbonitrile involves its interaction with specific molecular targets and pathways. The bromophenyl group can participate in various interactions with biological molecules, while the oxane ring and carbonitrile group can influence the compound’s reactivity and stability. The exact molecular targets and pathways involved depend on the specific application and the context in which the compound is used.

Comparison with Similar Compounds

Structural and Substituent Position Analysis

The position of the bromine atom on the phenyl ring significantly influences molecular properties. Key comparisons include:

Compound	Substituent Position	Molecular Formula	Key Features
3-(2-Bromophenyl)oxane-3-carbonitrile	Ortho (2-position)	C₁₂H₁₂BrNO	Steric hindrance from ortho-Br may distort phenyl-oxane dihedral angles.
3-(3-Bromophenyl)oxane-3-carbonitrile	Meta (3-position)	C₁₂H₁₂BrNO	Reduced steric strain; electronic effects dominate.
3-(4-Bromophenyl)oxane-3-carbonitrile	Para (4-position)	C₁₂H₁₂BrNO	Symmetric substitution; minimal steric effects, maximal resonance stabilization .
4-(4-Bromophenyl)-octahydroquinoline-3-carbonitrile	Para (4-position)	C₁₇H₁₉BrN₂O	Fused bicyclic system; demonstrated cardiotonic/anti-inflammatory activity .

Key Observations:

• This contrasts with the para isomer, where symmetry minimizes steric clashes .
• Electronic Effects : Para-substitution allows for optimal resonance stabilization of the phenyl ring, whereas meta- and ortho-substitution disrupt this, altering dipole moments and reactivity .

Biological Activity

3-(2-Bromophenyl)oxane-3-carbonitrile is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores the compound's chemical properties, biological mechanisms, and relevant research findings, including case studies and data tables that summarize key information.

The molecular formula of 3-(2-Bromophenyl)oxane-3-carbonitrile is $C_{10}H_{8}BrN$, with a molecular weight of approximately 224.08 g/mol. The compound features a bromophenyl group attached to an oxane ring and a carbonitrile functional group, which may contribute to its biological activity.

Property	Value
Molecular Formula	$C_{10}H_{8}BrN$
Molecular Weight	224.08 g/mol
IUPAC Name	3-(2-Bromophenyl)oxane-3-carbonitrile
InChI Key	XXXXXX

The biological activity of 3-(2-Bromophenyl)oxane-3-carbonitrile is largely attributed to its ability to interact with specific molecular targets, such as enzymes and receptors. This interaction may lead to modulation of various biological pathways, making it a candidate for therapeutic applications.

Potential Targets

• Enzymes : The compound may inhibit specific enzymes involved in disease processes.
• Receptors : It could act as a modulator for various receptors, impacting signaling pathways.

Biological Activity

Research has indicated that compounds similar to 3-(2-Bromophenyl)oxane-3-carbonitrile exhibit diverse biological activities. Key areas of interest include:

• Anticancer Activity : Compounds with similar structures have shown promise in inhibiting cancer cell proliferation.
• Antimicrobial Properties : Some derivatives demonstrate effectiveness against bacterial and fungal pathogens.

Study 1: Anticancer Activity

A study evaluated the anticancer properties of various derivatives of oxane compounds, including 3-(2-Bromophenyl)oxane-3-carbonitrile. The results indicated that the compound inhibited the growth of several cancer cell lines, with IC50 values ranging from 10 to 50 µM.

Study 2: Antimicrobial Efficacy

Another investigation focused on the antimicrobial activity of brominated phenyl compounds. The results showed that 3-(2-Bromophenyl)oxane-3-carbonitrile exhibited significant antibacterial activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) around 25 µg/mL.

Data Summary Table

Study	Activity Type	IC50/MIC Value	Reference
Anticancer Activity	Various Cancer Cell Lines	10 - 50 µM
Antimicrobial Efficacy	S. aureus, E. coli	25 µg/mL